Cas no 1556208-59-3 (Tert-butyl 2-amino-5-tert-butylthiophene-3-carboxylate)

• Product Name: Tert-butyl 2-amino-5-tert-butylthiophene-3-carboxylate
• CAS No: 1556208-59-3
• MF: C₁₃H₂₁NO₂S
• MW: 255.376342535019
• CID: 6360396
• PubChem ID: 81824555
• Update Time: 2025-05-25

Tert-butyl 2-amino-5-tert-butylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6510192
• AKOS020805753
• 1556208-59-3
• tert-butyl 2-amino-5-tert-butylthiophene-3-carboxylate
• Tert-butyl 2-amino-5-tert-butylthiophene-3-carboxylate

• Inchi： 1S/C13H21NO2S/c1-12(2,3)9-7-8(10(14)17-9)11(15)16-13(4,5)6/h7H,14H2,1-6H3
• InChI Key： KJRMRSSHHNQOPX-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC(C)(C)C)C=C1C(C)(C)C)N

Computed Properties

• Exact Mass: 255.12930009g/mol
• Monoisotopic Mass: 255.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 80.6Ų

Additional information on Tert-butyl 2-amino-5-tert-butylthiophene-3-carboxylate

Tert-butyl 2-amino-5-tert-butylthiophene-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 1556208-59-3, known as Tert-butyl 2-amino-5-tert-butylthiophene-3-carboxylate, is a fascinating molecule that has garnered attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a thiophene ring substituted with amino and tert-butyl groups, as well as a carboxylic acid derivative. Its long-tail keywords such as "tert-butyl amino thiophene carboxylate" and "CAS 1556208-59-3" highlight its importance in both academic and industrial research.

Recent studies have shed light on the potential applications of this compound in drug development. The presence of the thiophene ring, a heterocyclic aromatic compound, is known to confer stability and bioavailability to molecules. The amino group at position 2 of the thiophene ring enhances the molecule's ability to form hydrogen bonds, which is crucial for its interaction with biological targets. Additionally, the tert-butyl groups at positions 1 and 4 provide steric bulk, which can influence the molecule's pharmacokinetics and pharmacodynamics.

One of the most promising areas of research involving this compound is its role in targeted drug delivery systems. The carboxylic acid derivative at position 3 can be modified to attach various ligands or targeting moieties, making it a versatile platform for drug conjugation. For instance, researchers have explored its use as a carrier for anticancer drugs, where the molecule's stability and solubility properties are advantageous.

Another significant aspect of this compound is its synthesis methodology. Traditional methods involve multi-step reactions, including nucleophilic substitutions and coupling reactions. However, recent advancements in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly production processes. These methods not only reduce costs but also minimize waste, aligning with the principles of green chemistry.

In terms of material science applications, the compound has shown potential as a precursor for advanced materials such as conductive polymers and organic semiconductors. The thiophene moiety is a well-known building block for such materials due to its conjugated π-systems. By incorporating this compound into polymer backbones, researchers have developed materials with enhanced electronic properties suitable for use in flexible electronics and photovoltaic devices.

From an environmental standpoint, understanding the degradation pathways of Tert-butyl 2-amino-5-tert-butylthiophene-3-carboxylate is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the molecule undergoes microbial degradation through oxidative mechanisms. This knowledge is essential for designing sustainable industrial processes that minimize environmental footprint.

In conclusion, Tert-butyl 2-amino-5-tert-butylthiophene-3-carboxylate (CAS No. 1556208-59-3) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it a valuable tool in drug discovery, material science, and green chemistry. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.